3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]-1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H22FN3O3/c1-28-16-8-6-15(7-9-16)25-20(26)14-19(21(25)27)24-12-10-23(11-13-24)18-5-3-2-4-17(18)22/h2-9,19H,10-14H2,1H3
• InChI Key: OVYZMTOCHPAMSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C21H22FN3O3
• Molecular Weight: 383.4 g/mol

Description

3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione, also known as FPPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. FPPP is a pyrrolidinone derivative that exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione acts as a potent antagonist of the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward. By blocking the activity of this receptor, 3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione can modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to modulate the release of various hormones, including cortisol and prolactin, which are involved in stress and reproductive function, respectively.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione in scientific research is its high potency and selectivity for the dopamine D2 receptor, which allows for precise modulation of neuronal activity. However, its high potency can also make it difficult to control the dosage and avoid potential side effects, making careful experimental design and monitoring essential.

Future Directions

There are many potential future directions for research involving 3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione, including investigations into its effects on other neurotransmitter systems and its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, further studies are needed to better understand the long-term effects of 3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione on neuronal function and behavior, as well as its potential for abuse and addiction.

Synthesis Methods

3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione can be synthesized using a variety of methods, including the reaction of 4-methoxyphenylacetic acid with 2-fluorophenylpiperazine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate can then be cyclized using a reagent such as triphosgene to yield 3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione.

Scientific Research Applications

3-[4-(2-fluorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has been used in a wide range of scientific research applications, including studies on the central nervous system, cardiovascular system, and immune system. It has been shown to interact with various receptors in the brain, including the dopamine, serotonin, and adrenergic receptors, making it a valuable tool for investigating the mechanisms underlying various neurological disorders.